2-[5-(4-Methylphenyl)-4-oxothieno[2,3-d]pyrimidin-3-yl]acetonitrile

• IUPAC Name: 2-[5-(4-methylphenyl)-4-oxothieno[2,3-d]pyrimidin-3-yl]acetonitrile
• InChI: InChI=1S/C15H11N3OS/c1-10-2-4-11(5-3-10)12-8-20-14-13(12)15(19)18(7-6-16)9-17-14/h2-5,8-9H,7H2,1H3
• InChI Key: ILGDIZUFDLDPCP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC3=C2C(=O)N(C=N3)CC#N
• Molecular Formula: C15H11N3OS
• Molecular Weight: 281.3 g/mol

Description

2-[5-(4-Methylphenyl)-4-oxothieno[2,3-d]pyrimidin-3-yl]acetonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the thieno[2,3-d]pyrimidine family and has been synthesized using different methods with varying yields.

Scientific Research Applications

2-[5-(4-Methylphenyl)-4-oxothieno[2,3-d]pyrimidin-3-yl]acetonitrile has been studied extensively for its potential applications in various fields. In medicinal chemistry, this compound has shown promising results as a potential anticancer agent. It has been reported to inhibit the growth of cancer cells in vitro and in vivo, and its mechanism of action involves the inhibition of the PI3K/Akt/mTOR pathway. This compound has also been studied for its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis, due to its ability to inhibit the production of pro-inflammatory cytokines.

Mechanism of Action

The mechanism of action of 2-[5-(4-Methylphenyl)-4-oxothieno[2,3-d]pyrimidin-3-yl]acetonitrile involves the inhibition of the PI3K/Akt/mTOR pathway. This pathway is involved in various cellular processes, including cell growth, proliferation, and survival. The inhibition of this pathway leads to the induction of apoptosis in cancer cells, which is the programmed cell death of cancer cells. This compound has also been reported to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, by inhibiting the NF-kappaB pathway.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in several in vitro and in vivo models. In cancer cells, this compound has been reported to induce apoptosis and inhibit cell growth and proliferation. In animal models, this compound has been shown to inhibit tumor growth and improve survival rates. In addition, this compound has been reported to inhibit the production of pro-inflammatory cytokines, which may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[5-(4-Methylphenyl)-4-oxothieno[2,3-d]pyrimidin-3-yl]acetonitrile in lab experiments is its potential as a selective inhibitor of the PI3K/Akt/mTOR pathway. This compound has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis, which makes it a potential candidate for the development of new anticancer drugs. However, one of the limitations of using this compound is its low solubility in water, which may affect its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the study of 2-[5-(4-Methylphenyl)-4-oxothieno[2,3-d]pyrimidin-3-yl]acetonitrile. One of the potential directions is the development of new analogs with improved solubility and efficacy. Another direction is the investigation of the potential use of this compound in combination with other anticancer drugs to enhance its efficacy. In addition, further studies are needed to elucidate the mechanism of action of this compound and its potential applications in the treatment of other diseases, such as inflammatory diseases and neurodegenerative diseases.
Conclusion
In conclusion, this compound is a chemical compound that has shown promising results in scientific research. This compound has potential applications in various fields, including medicinal chemistry, due to its ability to inhibit the PI3K/Akt/mTOR pathway and induce apoptosis in cancer cells. Further studies are needed to elucidate the mechanism of action of this compound and its potential applications in the treatment of other diseases.

Synthesis Methods

The synthesis of 2-[5-(4-Methylphenyl)-4-oxothieno[2,3-d]pyrimidin-3-yl]acetonitrile has been reported in several studies. One of the most commonly used methods involves the reaction of 2-aminothiophene-3-carboxylic acid with 4-methylphenylglyoxal in the presence of acetic anhydride and pyridine. The resulting compound is then treated with acetic anhydride and acetonitrile to yield the final product. Other methods involve the use of different starting materials and reagents, but the general approach is similar.